Cas no 100485-96-9 (Benzoic acid, 2-methoxy-6-tridecyl-, methyl ester)

Benzoic acid, 2-methoxy-6-tridecyl-, methyl ester structure
100485-96-9 structure
Product Name:Benzoic acid, 2-methoxy-6-tridecyl-, methyl ester
CAS No:100485-96-9
MF:C22H36O3
MW:348.51944732666
CID:1125785
Update Time:2024-07-27

Benzoic acid, 2-methoxy-6-tridecyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-methoxy-6-tridecyl-, methyl ester
    • methyl 2-methoxy-6-tridecyl benzoate
    • Inchi: 1S/C22H36O3/c1-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(24-2)21(19)22(23)25-3/h15,17-18H,4-14,16H2,1-3H3
    • InChI Key: VSDNDNBJIWAFRE-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=C(CCCCCCCCCCCCC)C=CC=C1OC

Computed Properties

  • Exact Mass: 348.26600

Experimental Properties

  • Density: 0.952±0.06 g/cm3(Predicted)
  • Boiling Point: 454.1±33.0 °C(Predicted)
  • PSA: 35.53000
  • LogP: 6.33530
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk